Cas no 621-47-6 (1-Isopropoxy-3-(trifluoromethyl)benzene)

• Product Name: 1-Isopropoxy-3-(trifluoromethyl)benzene
• CAS No: 621-47-6
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 3029247
• PubChem ID: 20082154
• Update Time: 2025-04-21

1-Isopropoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• TUSZGKCCZOOPFY-UHFFFAOYSA-N
• 1-(propan-2-yloxy)-3-(trifluoromethyl)benzene
• 1-Isopropoxy-3-trifluoromethyl-benzene
• 1-propan-2-yloxy-3-(trifluoromethyl)benzene
• 1-isopropoxy-3-(trifluoromethyl)benzene
• SCHEMBL178468
• 621-47-6
• 1-Isopropoxy-3-(trifluoromethyl)benzene

• Inchi： 1S/C10H11F3O/c1-7(2)14-9-5-3-4-8(6-9)10(11,12)13/h3-7H,1-2H3
• InChI Key： TUSZGKCCZOOPFY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OC(C)C)(F)F

Computed Properties

• Exact Mass: 204.07619946Da
• Monoisotopic Mass: 204.07619946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų